(5Z)-3-butyl-5-({3-[2-methyl-4-(propan-2-yloxy)phenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C27H29N3O2S2
• Molecular Weight: 491.7 g/mol
• IUPAC Name: (5Z)-3-butyl-5-[[3-(2-methyl-4-propan-2-yloxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C27H29N3O2S2/c1-5-6-14-29-26(31)24(34-27(29)33)16-20-17-30(21-10-8-7-9-11-21)28-25(20)23-13-12-22(15-19(23)4)32-18(2)3/h7-13,15-18H,5-6,14H2,1-4H3/b24-16-
• InChI Key: JXLPYVMYXMWRQB-JLPGSUDCSA-N
• Isomeric SMILES: CCCCN1C(=O)/C(=C/C2=CN(N=C2C3=C(C=C(C=C3)OC(C)C)C)C4=CC=CC=C4)/SC1=S
• Canonical SMILES: CCCCN1C(=O)C(=CC2=CN(N=C2C3=C(C=C(C=C3)OC(C)C)C)C4=CC=CC=C4)SC1=S

Description

This compound belongs to the rhodanine-derived thiazolidinone family, characterized by a 1,3-thiazolidin-4-one core with a 2-thioxo group and a Z-configured benzylidene or substituted methylidene moiety at position 5. The molecule features a 3-butyl substituent on the thiazolidinone ring and a complex pyrazole-based substituent at position 5, specifically a 3-[2-methyl-4-(propan-2-yloxy)phenyl]-1-phenyl-1H-pyrazol-4-yl group. This structural complexity distinguishes it from simpler benzylidene-thiazolidinone derivatives reported in the literature (e.g., ). The synthesis of such compounds typically involves condensation reactions between thiazolidinone precursors and substituted aldehydes under acidic or basic conditions, as exemplified in and . However, the pyrazole-containing substituent in this compound likely necessitates multi-step synthesis to prepare the aldehyde precursor, increasing synthetic complexity compared to derivatives with simpler aromatic substituents.

Comparison with Similar Compounds

The following analysis compares the target compound with structurally related thiazolidinone derivatives, focusing on substituent effects, synthesis, and crystallographic properties.

Structural and Functional Group Variations

Compound Name	R3 (Position 3)	R5 (Position 5)	Key Functional Groups
Target Compound	Butyl	3-[2-methyl-4-(propan-2-yloxy)phenyl]-1-phenyl-1H-pyrazol-4-yl	2-thioxo, pyrazole, isopropyl ether
(5Z)-5-(2-Methylbenzylidene)-3-phenyl-2-thioxo-1,3-thiazolidin-4-one ()	Phenyl	2-Methylbenzylidene	2-thioxo, methylbenzylidene
(5Z)-5-(2-Hydroxybenzylidene)-3-phenyl-2-thioxo-1,3-thiazolidin-4-one ()	Phenyl	2-Hydroxybenzylidene	2-thioxo, hydroxyl, intramolecular H-bond
(Z)-5-(Substituted benzylidene)-2-((substituted phenyl)amino)thiazol-4(5H)-one ()	Varied (e.g., alkyl, aryl)	Substituted benzylidene	2-arylamino, varied substituents

Key Observations :

• The pyrazole-isopropyl ether substituent at R₅ introduces steric bulk and electronic modulation distinct from planar benzylidene groups in simpler derivatives. This may influence binding interactions in biological systems or alter crystallization behavior ().
• Unlike amino-substituted analogs (), the target retains the 2-thioxo group, preserving tautomeric properties critical for metal chelation and redox activity.

Crystallographic and Intermolecular Interaction Trends

• Planar Heterocyclic Cores: In simpler derivatives (e.g., ), the thiazolidinone ring and aromatic substituents adopt near-planar conformations, facilitating π-π stacking and hydrogen bonding. For example, (5Z)-5-(2-hydroxybenzylidene)-3-phenyl derivatives form dimeric structures via O–H⋯S and C–H⋯π interactions .
• Target Compound: The pyrazole-isopropyl ether group introduces non-planar steric bulk, likely disrupting π-π stacking and favoring alternative packing modes (e.g., van der Waals interactions). This could reduce crystallinity compared to benzylidene analogs.
• Hydrogen Bonding : Derivatives with hydroxyl groups () exhibit intramolecular S(6) and intermolecular R₂²(7) motifs, whereas the target’s isopropyl ether group may participate in weaker C–H⋯O interactions.

Hypothetical Bioactivity Considerations

However, the bulky substituent may reduce solubility, necessitating formulation optimizations.